Cas no 1803798-75-5 (3-Bromo-1-(2,5-dichlorophenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one
• CAS No: 1803798-75-5
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4793128
• Update Time: 2025-06-12

3-Bromo-1-(2,5-dichlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one

• Inchi： 1S/C9H7BrCl2O/c10-5-8(13)4-6-3-7(11)1-2-9(6)12/h1-3H,4-5H2
• InChI Key： MKJQOKOAIKESRH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one

Comprehensive Overview of 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one (CAS No. 1803798-75-5)

3-Bromo-1-(2,5-dichlorophenyl)propan-2-one (CAS No. 1803798-75-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular structure, characterized by a bromo and dichlorophenyl group, makes it a versatile intermediate in synthetic chemistry.

The growing demand for 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one can be attributed to its role in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and agrochemical formulations. Recent studies have explored its utility in creating compounds with bioactive properties, which aligns with the current trend of developing sustainable and efficient chemical processes. This compound's relevance is further highlighted by its inclusion in discussions about green chemistry and atom economy, topics that are increasingly popular among chemists and environmental scientists.

One of the most frequently searched questions related to 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one is its synthesis method and safety profile. While the compound itself is not classified under restricted categories, proper handling and storage are essential to ensure safe usage. Laboratories and industrial settings often inquire about its physical and chemical properties, such as melting point, solubility, and stability under various conditions. These details are crucial for optimizing its use in research and development.

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Another area of interest is the regulatory status of 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one. While it is not listed as a controlled substance, compliance with local and international chemical regulations is imperative. Companies involved in its production or distribution must adhere to guidelines set by organizations such as the Environmental Protection Agency (EPA) and REACH. This aspect is particularly relevant to businesses aiming to maintain ethical and sustainable practices in their operations.

From a research perspective, the compound's potential in medicinal chemistry is a hot topic. Its structural features make it a candidate for further exploration in drug discovery, particularly in the design of small molecule inhibitors or ligands. The scientific community is also investigating its role in catalysis and polymer chemistry, where its unique reactivity could lead to innovative applications. These discussions are often tied to broader trends in precision chemistry and custom synthesis.

In conclusion, 3-Bromo-1-(2,5-dichlorophenyl)propan-2-one (CAS No. 1803798-75-5) is a compound of significant scientific and industrial value. Its versatility, combined with the growing emphasis on sustainable chemical practices, ensures its continued relevance in multiple fields. By addressing common queries and highlighting its potential applications, this article serves as a valuable resource for professionals and researchers alike.